Cas no 888453-89-2 (ethyl 3-({2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate)

• Product Name: ethyl 3-({2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate
• CAS No: 888453-89-2
• MF: C₂₁H₁₈F₂N₂O₅
• MW: 416.374832630157
• CID: 5975997
• PubChem ID: 7204935
• Update Time: 2025-05-21

ethyl 3-({2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-({2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate
• ethyl 4-[[2-[(3,4-difluorophenyl)carbamoyl]-1-benzofuran-3-yl]amino]-4-oxobutanoate
• ethyl 4-((2-((3,4-difluorophenyl)carbamoyl)benzofuran-3-yl)amino)-4-oxobutanoate
• 888453-89-2
• F1883-0909
• ethyl 3-({2-[(3,4-difluorophenyl)carbamoyl]-1-benzofuran-3-yl}carbamoyl)propanoate
• SR-01000018566-1
• AB00677210-01
• SR-01000018566
• AKOS024617232

• Inchi： 1S/C21H18F2N2O5/c1-2-29-18(27)10-9-17(26)25-19-13-5-3-4-6-16(13)30-20(19)21(28)24-12-7-8-14(22)15(23)11-12/h3-8,11H,2,9-10H2,1H3,(H,24,28)(H,25,26)
• InChI Key： NYGKAVCKHGUINZ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCC(NC1C2=CC=CC=C2OC=1C(=O)NC1=CC=C(F)C(F)=C1)=O

Computed Properties

• Exact Mass: 416.11837800g/mol
• Monoisotopic Mass: 416.11837800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on ethyl 3-({2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate

Professional Introduction to Ethyl 3-({2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate (CAS No. 888453-89-2)

Ethyl 3-({2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate, a compound with the CAS number 888453-89-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecular structure of this compound incorporates multiple functional groups, including carbamoyl and benzofuran moieties, which contribute to its complex reactivity and biological activity.

The synthesis of Ethyl 3-({2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate involves a multi-step process that requires precise control over reaction conditions. The presence of 3,4-difluorophenyl group in the molecule enhances its electronic properties, making it a valuable intermediate in the synthesis of more complex organic molecules. This compound's versatility stems from its ability to participate in various chemical transformations, such as nucleophilic substitution and condensation reactions, which are crucial for constructing biologically active scaffolds.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. Ethyl 3-({2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate has been studied for its pharmacological properties, particularly in the context of inhibiting certain enzymes and receptors that are implicated in various diseases. Its structural motif is reminiscent of known bioactive molecules, suggesting that it may exhibit similar or even enhanced biological activity. This has prompted researchers to explore its potential as a lead compound for further drug discovery efforts.

The benzofuran core of Ethyl 3-({2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate is particularly noteworthy due to its presence in numerous natural products and pharmaceuticals. Benzofuran derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of additional functional groups into this scaffold can modulate its pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for developing new treatments.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The 3,4-difluorophenyl group in Ethyl 3-({2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate contributes to its metabolic stability and binding affinity to biological targets. Fluoro substitution can significantly alter the electronic properties of a molecule, leading to improved solubility and bioavailability. This has made fluorinated compounds increasingly popular in the development of next-generation drugs.

The carbamoyl groups in this compound play a crucial role in its reactivity and biological activity. These functional groups can participate in hydrogen bonding interactions with biological targets, thereby enhancing the compound's binding affinity. Additionally, carbamoyl groups are often involved in post-translational modifications of proteins, which can affect protein function and signaling pathways. This suggests that Ethyl 3-({2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate may have multiple points of interaction with biological systems.

The propanoate moiety at the C-terminal end of the molecule contributes to its solubility and pharmacokinetic properties. Propanoate esters are commonly used in pharmaceuticals due to their favorable metabolic profiles. They can be hydrolyzed into carboxylic acids under physiological conditions, which can further influence the compound's biological activity. This makes Ethyl 3-({2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate a versatile scaffold for developing new drugs with tailored properties.

In conclusion, Ethyl 3-({2-(3,4-difluorophenyl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate (CAS No. 888453-89-2) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing more complex molecules with therapeutic applications. The ongoing studies on this compound highlight its importance as a lead structure for drug discovery efforts aimed at developing novel treatments for various diseases.